2,4-dichloro-5-(cyclohexylsulfamoyl)benzoic acid
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Description
2,4-dichloro-5-(cyclohexylsulfamoyl)benzoic acid is an organic compound with the molecular formula C₁₃H₁₅Cl₂NO₄S. It is a derivative of benzoic acid, characterized by the presence of two chlorine atoms, a cyclohexylsulfamoyl group, and a carboxylic acid group. This compound is known for its applications in various fields, including chemistry, biology, and medicine.
Properties
IUPAC Name |
2,4-dichloro-5-(cyclohexylsulfamoyl)benzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15Cl2NO4S/c14-10-7-11(15)12(6-9(10)13(17)18)21(19,20)16-8-4-2-1-3-5-8/h6-8,16H,1-5H2,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JMEIRXDCDIBZNL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)NS(=O)(=O)C2=C(C=C(C(=C2)C(=O)O)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15Cl2NO4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.2 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2,4-dichloro-5-(cyclohexylsulfamoyl)benzoic acid typically involves multiple steps:
Chlorination: The starting material, 2,4-dichlorobenzoic acid, is chlorinated to introduce the chlorine atoms at the 2 and 4 positions.
Sulfonation: The chlorinated compound undergoes sulfonation using chlorosulfonic acid to introduce the sulfonyl group.
Cyclohexylation: The sulfonylated compound is then reacted with cyclohexylamine to form the cyclohexylsulfamoyl group.
Acidification: The final step involves acidification to yield 2,4-dichloro-5-(cyclohexylsulfamoyl)benzoic acid.
Industrial Production Methods
In industrial settings, the synthesis process is optimized for higher yields and purity. The reaction conditions are carefully controlled, including temperature, pressure, and the use of catalysts. The process may involve:
Catalysts: To enhance the reaction rate and selectivity.
Recrystallization: To purify the final product.
Decolorization: To remove impurities and achieve the desired product quality.
Chemical Reactions Analysis
Types of Reactions
2,4-dichloro-5-(cyclohexylsulfamoyl)benzoic acid undergoes various chemical reactions, including:
Substitution Reactions: The chlorine atoms can be substituted with other functional groups.
Reduction Reactions: The sulfonyl group can be reduced to a sulfide or thiol group.
Oxidation Reactions: The compound can undergo oxidation to form sulfone derivatives.
Common Reagents and Conditions
Substitution: Reagents such as sodium hydroxide or potassium hydroxide in an aqueous or alcoholic medium.
Reduction: Reagents like lithium aluminum hydride or hydrogen gas in the presence of a catalyst.
Oxidation: Reagents such as hydrogen peroxide or potassium permanganate.
Major Products
Substitution: Formation of derivatives with different functional groups replacing the chlorine atoms.
Reduction: Formation of sulfide or thiol derivatives.
Oxidation: Formation of sulfone derivatives.
Scientific Research Applications
2,4-dichloro-5-(cyclohexylsulfamoyl)benzoic acid has diverse applications in scientific research:
Chemistry: Used as an intermediate in the synthesis of various organic compounds.
Biology: Studied for its potential biological activities, including antimicrobial and antifungal properties.
Medicine: Investigated for its potential use in drug development, particularly in the synthesis of diuretic agents.
Industry: Utilized in the production of specialty chemicals and as a precursor for other industrial compounds.
Mechanism of Action
The mechanism of action of 2,4-dichloro-5-(cyclohexylsulfamoyl)benzoic acid involves its interaction with specific molecular targets. The compound can inhibit certain enzymes or receptors, leading to its biological effects. The pathways involved may include:
Enzyme Inhibition: The compound may inhibit enzymes involved in metabolic pathways.
Receptor Binding: It may bind to specific receptors, altering cellular signaling pathways.
Comparison with Similar Compounds
Similar Compounds
- 2,4-dichloro-5-sulfamoylbenzoic acid
- 2,4-dichloro-5-methylsulfamoylbenzoic acid
- 2,4-dichloro-5-ethylsulfamoylbenzoic acid
Uniqueness
2,4-dichloro-5-(cyclohexylsulfamoyl)benzoic acid is unique due to the presence of the cyclohexylsulfamoyl group, which imparts distinct chemical and biological properties. This group enhances the compound’s stability and may contribute to its specific biological activities, making it a valuable compound for research and industrial applications.
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
